5,6-Dichloro-1-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-1H-benzimidazole

• IUPAC Name: [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(5,6-dichlorobenzimidazol-1-yl)oxolan-2-yl]methyl acetate
• InChI: InChI=1S/C18H18Cl2N2O7/c1-8(23)26-6-15-16(27-9(2)24)17(28-10(3)25)18(29-15)22-7-21-13-4-11(19)12(20)5-14(13)22/h4-5,7,15-18H,6H2,1-3H3/t15-,16-,17-,18-/m1/s1
• InChI Key: LAILZPSFJJOYLV-BRSBDYLESA-N
• Canonical SMILES: CC(=O)OCC1C(C(C(O1)N2C=NC3=CC(=C(C=C32)Cl)Cl)OC(=O)C)OC(=O)C
• Isomeric SMILES: CC(=O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=CC(=C(C=C32)Cl)Cl)OC(=O)C)OC(=O)C
• Molecular Formula: C18H18Cl2N2O7
• DSSTOX Substance ID: DTXSID00741628
• Molecular Weight: 445.2 g/mol
• CAS RN: 443678-71-5

Description

Molecular Structure Analysis

The molecular formula of this compound is C17H17Cl2N3O7. More detailed structural information wasn’t available in the search results.

Scientific Research Applications

Antiviral Properties

5,6-Dichloro-1-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-1H-benzimidazole and its derivatives have been extensively studied for their antiviral properties. Research demonstrates that compounds like 2,5-dichloro-1-(beta-D-ribofuranosyl)benzimidazole exhibit activity against human cytomegalovirus (HCMV) and herpes simplex virus type 1 (HSV-1), with specific emphasis on non-cytotoxic concentrations for effective antiviral activity (Zou et al., 1996). Additionally, compounds like 2-benzylthio-5,6-dichloro-1-(beta-D-ribofuranosyl)benzimidazole have shown promising activity against HCMV, highlighting the potential for further development as antiviral agents (Devivar et al., 1994).

Synthesis and Chemical Analysis

The chemical synthesis process of these compounds involves steps like ribosylation, hydrogenation, and diazotization, as demonstrated in various studies. For instance, the synthesis process of 5,6-dichloro-1-(beta-D-ribofuranosyl)benzimidazole and related compounds involves ribosylation of chloro-nitrobenzimidazole, followed by various chemical reactions leading to the formation of the final product (Zou et al., 1996). These studies also include detailed spectroscopic analysis for the assignment of regiochemistry and structural determination.

Potential Mechanism of Action

The mechanism of action of these compounds in antiviral activity is an area of active research. Studies suggest that the antiviral efficacy of benzimidazole ribonucleosides like 5,6-dichloro-1-(beta-D-ribofuranosyl)benzimidazole may require the presence of more than one halogen on the benzene moiety for activity against viruses like HCMV at non-cytotoxic concentrations (Zou et al., 1996).